Cas no 1261827-83-1 (2,3-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl)

• Product Name: 2,3-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261827-83-1
• MF: C₁₅H₇F₉O
• MW: 374.201115846634
• CID: 4789806
• Update Time: 2025-11-02

2,3-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C15H7F9O/c16-13(17,18)11-6-2-5-10(12(11)14(19,20)21)8-3-1-4-9(7-8)25-15(22,23)24/h1-7H
• InChI Key： ZNBSLXFOEQGLTO-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC=CC=1C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 440
• XLogP3: 6.5
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl

2,3-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl (CAS No. 1261827-83-1): A Versatile Fluorinated Biphenyl Derivative

The 2,3-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl (CAS No. 1261827-83-1) is a highly specialized fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in advanced material science and pharmaceutical research. This compound belongs to the class of fluorinated biphenyl derivatives, which are known for their exceptional stability, lipophilicity, and resistance to metabolic degradation. These characteristics make it a valuable building block in the development of high-performance materials and bioactive molecules.

One of the key features of 2,3-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl is its molecular structure, which incorporates multiple trifluoromethyl and trifluoromethoxy groups. These functional groups are renowned for their ability to enhance the electronic and steric properties of organic molecules, making them ideal candidates for applications in organic electronics, liquid crystals, and agrochemicals. The presence of fluorine atoms also contributes to the compound's low polarizability and high thermal stability, which are critical for high-temperature applications.

In the realm of pharmaceutical research, 2,3-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl has been explored as a potential scaffold for drug discovery. Fluorinated compounds are increasingly favored in medicinal chemistry due to their ability to improve pharmacokinetic properties, such as membrane permeability and metabolic stability. Researchers are particularly interested in its potential role in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents, where fluorine substitution can significantly enhance drug efficacy.

The compound's utility extends to the field of advanced materials, where it is used as a precursor for synthesizing fluorinated polymers and small-molecule semiconductors. These materials are essential for manufacturing flexible displays, organic light-emitting diodes (OLEDs), and solar cells. The growing demand for energy-efficient technologies has spurred interest in fluorinated biphenyl derivatives like 2,3-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl, as they offer superior performance in terms of durability and efficiency.

Environmental considerations are also a driving force behind the popularity of this compound. Fluorinated compounds are often scrutinized for their persistence in the environment, but 2,3-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl is designed to balance performance with environmental safety. Its applications in green chemistry and sustainable manufacturing are areas of active research, aligning with global trends toward eco-friendly industrial processes.

From a synthetic chemistry perspective, the preparation of 2,3-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl involves sophisticated methodologies, including cross-coupling reactions and electrophilic fluorination. These techniques are continually refined to improve yield and purity, addressing the needs of industries that require high-quality fluorinated intermediates. The compound's CAS No. 1261827-83-1 serves as a unique identifier, ensuring precise communication among researchers and manufacturers.

In summary, 2,3-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl (CAS No. 1261827-83-1) is a multifaceted compound with significant potential across multiple industries. Its combination of fluorine-rich functional groups, thermal stability, and versatile reactivity makes it a cornerstone in modern chemical innovation. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping the future of advanced materials, pharmaceuticals, and sustainable technologies.